Cas no 1006485-93-3 (4-(4-chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid)

4-(4-Chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene backbone substituted with a carboxylic acid group and a 4-chloropyrazole moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The presence of both the chloro-pyrazole and carboxylic acid functional groups enhances its reactivity, enabling selective modifications for targeted derivatization. Its well-defined chemical properties and stability under standard conditions make it a reliable building block for medicinal chemistry and material science applications. The compound is typically characterized by high purity and consistent performance in coupling reactions.
4-(4-chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid structure
1006485-93-3 structure
Product Name:4-(4-chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
CAS No:1006485-93-3
MF:C9H7ClN2O2S
MW:242.682079553604
MDL:MFCD06803412
CID:3056875
PubChem ID:19620559
Update Time:2025-06-07

4-(4-chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((4-Chloro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
    • AKOS B019247
    • AKOS PAO-0057
    • ART-CHEM-BB B019247
    • 4-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]THIOPHENE-2-CARBOXYLIC ACID
    • 4-(4-chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
    • MFCD06803412
    • STK349561
    • CS-0264417
    • BBL039924
    • AKOS000309548
    • 4-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]-2-THIOPHENECARBOXYLIC ACID
    • 4-((4-Chloro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylicacid
    • CHEMBL4967756
    • 4-[(4-chloropyrazol-1-yl)methyl]thiophene-2-carboxylic acid
    • 1006485-93-3
    • EN300-92751
    • GQB48593
    • 841-442-1
    • MDL: MFCD06803412
    • Inchi: 1S/C9H7ClN2O2S/c10-7-2-11-12(4-7)3-6-1-8(9(13)14)15-5-6/h1-2,4-5H,3H2,(H,13,14)
    • InChI Key: WGFXMSKSEJEUQC-UHFFFAOYSA-N
    • SMILES: ClC1C=NN(C=1)CC1=CSC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 241.9916763Da
  • Monoisotopic Mass: 241.9916763Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 83.4Ų

4-(4-chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Pricemore >>

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